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Compound of Interest

Compound Name:
7-Nitro-1,2,3,4-

tetrahydroisoquinoline

Cat. No.: B1312399 Get Quote

An In-depth Technical Guide to 7-Nitro-1,2,3,4-
tetrahydroisoquinoline
This technical guide provides a comprehensive overview of the chemical structure, numbering,

and available data on 7-Nitro-1,2,3,4-tetrahydroisoquinoline for researchers, scientists, and

professionals in drug development.

Chemical Structure and Numbering
7-Nitro-1,2,3,4-tetrahydroisoquinoline is a derivative of the heterocyclic compound 1,2,3,4-

tetrahydroisoquinoline, featuring a nitro group (-NO₂) substituted on the benzene ring. The

standard IUPAC numbering system for the isoquinoline ring is applied, starting from the carbon

adjacent to the nitrogen in the aromatic ring and proceeding around the fused ring system. The

"tetrahydro" designation indicates the saturation of the pyridine ring.

The chemical structure and numbering are as follows:

Caption: Chemical structure and IUPAC numbering of 7-Nitro-1,2,3,4-tetrahydroisoquinoline.

Physicochemical and Spectral Data
While detailed experimental data for 7-Nitro-1,2,3,4-tetrahydroisoquinoline is not extensively

published, some key properties have been reported or can be predicted. Commercial suppliers
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like ChemicalBook list the availability of spectral data including ¹H NMR, IR, and Mass

Spectrometry, though the raw data is not publicly available.[1]

Property Value Source

Molecular Formula C₉H₁₀N₂O₂ [2]

Molecular Weight 178.19 g/mol [2]

IUPAC Name
7-nitro-1,2,3,4-

tetrahydroisoquinoline
[3]

CAS Number 42923-79-5 [4]

Appearance Solid Inferred

SMILES
C1NCC2=CC(=C(C=C2)C1)--

INVALID-LINK--[O-]
[3]

Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of 7-Nitro-1,2,3,4-
tetrahydroisoquinoline is not readily available in peer-reviewed literature. However, a general

synthetic approach involves the direct nitration of the parent compound, 1,2,3,4-

tetrahydroisoquinoline. The following is a generalized protocol based on standard nitration

procedures for aromatic compounds.

General Synthesis Workflow: Nitration of 1,2,3,4-tetrahydroisoquinoline
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Start:
1,2,3,4-tetrahydroisoquinoline

Dissolution in
concentrated H₂SO₄

Cooling to
0-5 °C

Slow addition of
nitrating agent

(e.g., HNO₃/H₂SO₄)

Reaction monitoring
(e.g., TLC) Quenching with ice-water Neutralization

(e.g., with NaHCO₃)
Extraction with
organic solvent

Purification
(e.g., chromatography)

Product:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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